Cas no 2172124-71-7 (3-{(benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid)

3-{(Benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid is a specialized carboxylic acid derivative featuring a unique structural framework combining cyclobutyl and cyclopropyl substituents. The benzyloxycarbonyl (Cbz) protecting group enhances its utility in peptide synthesis and other organic transformations by providing selective deprotection capabilities. Its rigid, polycyclic structure makes it valuable in medicinal chemistry for exploring sterically constrained analogs. The compound’s carboxylic acid functionality allows for further derivatization, enabling applications in drug discovery and materials science. High purity and well-defined stereochemistry ensure reproducibility in research settings. This compound is particularly suited for studies requiring precise control over molecular conformation and reactivity.
3-{(benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid structure
2172124-71-7 structure
Product Name:3-{(benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid
CAS No:2172124-71-7
MF:C18H23NO4
MW:317.37952542305
CID:5890605
PubChem ID:165806155
Update Time:2025-08-05

3-{(benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{(benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid
    • 2172124-71-7
    • 3-{[(benzyloxy)carbonyl]amino}-3-cyclobutyl-3-cyclopropylpropanoic acid
    • EN300-1287892
    • Inchi: 1S/C18H23NO4/c20-16(21)11-18(15-9-10-15,14-7-4-8-14)19-17(22)23-12-13-5-2-1-3-6-13/h1-3,5-6,14-15H,4,7-12H2,(H,19,22)(H,20,21)
    • InChI Key: QVGRFVQOTCNLTB-UHFFFAOYSA-N
    • SMILES: OC(CC(C1CCC1)(C1CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 317.16270821g/mol
  • Monoisotopic Mass: 317.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.6Ų

3-{(benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid Pricemore >>

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Additional information on 3-{(benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid

3-{(Benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic Acid: A Comprehensive Overview

The compound 3-{(benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid, with the CAS number 2172124-71-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which includes a benzyloxy group, a cyclobutane ring, and a cyclopropane ring, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of such compounds in drug design and development. The presence of the benzyloxy group, as part of the carbonylamino moiety, plays a crucial role in modulating the compound's pharmacokinetic properties. This group enhances the molecule's solubility and bioavailability, making it a promising candidate for various therapeutic applications. Moreover, the cyclobutane and cyclopropane rings introduce rigidity into the molecule, which can be advantageous in optimizing its binding affinity to target proteins.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to assemble the complex structure of this compound. The integration of these rings into the molecule requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated as a lead compound for developing new drugs targeting specific diseases. For instance, its ability to inhibit certain enzymes or receptors makes it a valuable tool in drug discovery programs. Additionally, its unique structural features make it an attractive candidate for use in materials science, particularly in the development of novel polymers or catalysts.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior under various conditions. These studies have also facilitated the design of derivatives with improved properties for specific applications.

The study of 3-{(benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid continues to be an active area of research. Scientists are exploring its potential as a building block for more complex molecules or as a component in supramolecular assemblies. Furthermore, ongoing research is focused on optimizing its synthesis to make it more cost-effective and scalable for industrial applications.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-cyclobutyl-3-cyclopropylpropanoic acid represents a fascinating example of how complex organic molecules can be designed and synthesized to address diverse scientific challenges. Its unique structure and versatile properties make it a valuable asset in various fields, and ongoing research promises to unlock even more potential applications in the future.

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